Cas no 1806350-03-7 (2,5-Dichloro-4-(fluoromethoxy)toluene)

• Product Name: 2,5-Dichloro-4-(fluoromethoxy)toluene
• CAS No: 1806350-03-7
• MF: C₈H₇Cl₂FO
• MW: 209.044984102249
• CID: 5004276
• Update Time: 2025-05-20

2,5-Dichloro-4-(fluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4-(fluoromethoxy)toluene

• Inchi： 1S/C8H7Cl2FO/c1-5-2-7(10)8(12-4-11)3-6(5)9/h2-3H,4H2,1H3
• InChI Key： JSKNBWGMZXUEBJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)Cl)OCF

Computed Properties

• Exact Mass: 207.986
• Monoisotopic Mass: 207.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dichloro-4-(fluoromethoxy)toluene

Comprehensive Overview of 2,5-Dichloro-4-(fluoromethoxy)toluene (CAS No. 1806350-03-7): Properties, Applications, and Industry Trends

2,5-Dichloro-4-(fluoromethoxy)toluene (CAS No. 1806350-03-7) is a specialized halogenated aromatic compound with growing relevance in industrial and research applications. This compound, characterized by its unique fluoromethoxy and dichlorotoluene functional groups, has garnered attention for its potential in agrochemical synthesis, pharmaceutical intermediates, and material science. Its molecular structure combines the stability of a toluene backbone with the reactivity imparted by chlorine and fluorine substituents, making it a versatile building block in organic chemistry.

Recent trends in sustainable chemistry and green synthesis have driven interest in optimizing the production of 2,5-Dichloro-4-(fluoromethoxy)toluene. Researchers are exploring catalytic methods to reduce energy consumption and waste generation during its synthesis. Additionally, the compound’s role in crop protection formulations aligns with the global demand for high-efficiency pesticides with lower environmental impact. These developments address frequently searched queries such as "eco-friendly halogenated compounds" and "fluoromethoxy derivatives in agriculture."

The physicochemical properties of CAS 1806350-03-7 include a moderate boiling point and solubility in common organic solvents like dichloromethane and ethyl acetate, facilitating its use in laboratory-scale reactions. Analytical techniques such as GC-MS and NMR spectroscopy are typically employed to verify its purity, a topic often queried in quality control protocols for specialty chemicals. Its stability under ambient conditions makes it suitable for storage and transportation without stringent requirements.

In the pharmaceutical sector, 2,5-Dichloro-4-(fluoromethoxy)toluene serves as a precursor for bioactive molecules, particularly those targeting enzyme inhibition. This aligns with trending searches on "fluorine in drug design" due to fluorine’s ability to enhance metabolic stability and binding affinity. The compound’s structural motifs are also investigated for electronic materials, such as OLED precursors, reflecting the intersection of chemistry and advanced technology.

Regulatory compliance and safety data for 1806350-03-7 are critical for industrial adoption. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) is recommended during handling. This addresses common user concerns about "chemical safety protocols" and "halogenated compound handling." Documentation like SDS (Safety Data Sheets) is essential for compliance with global standards such as REACH and OSHA.

Future prospects for 2,5-Dichloro-4-(fluoromethoxy)toluene include its integration into high-value chemical workflows and custom synthesis services. As industries prioritize molecular diversification, this compound’s niche applications in flavors & fragrances and liquid crystals are being explored. Searches for "specialty toluene derivatives" and "fluorine-containing intermediates" underscore its market potential.

In summary, CAS 1806350-03-7 exemplifies the innovation driving halogenated organic chemistry. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of interest for researchers and industries alike. By addressing user-centric queries and aligning with sustainability goals, this overview highlights both current uses and future opportunities for this unique chemical entity.